N-(3-propoxyphenyl)isonicotinamide

• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.3 g/mol
• IUPAC Name: N-(3-propoxyphenyl)pyridine-4-carboxamide
• InChI: InChI=1S/C15H16N2O2/c1-2-10-19-14-5-3-4-13(11-14)17-15(18)12-6-8-16-9-7-12/h3-9,11H,2,10H2,1H3,(H,17,18)
• InChI Key: VKJQNOWDVHAMJC-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)NC(=O)C2=CC=NC=C2

Description

N-(3-propoxyphenyl)isonicotinamide, also known as GW 6471, is a selective antagonist of the Peroxisome Proliferator-Activated Receptor (PPAR) α. This compound has been widely used in scientific research to investigate the mechanism of action and physiological effects of PPARα.

Mechanism of Action

PPARα is a nuclear receptor that plays a crucial role in the regulation of lipid metabolism, inflammation, and oxidative stress. N-(3-propoxyphenyl)isonicotinamide acts as a selective antagonist of PPARα by binding to the ligand-binding domain of the receptor and preventing the activation of target genes.
Biochemical and Physiological Effects:
N-(3-propoxyphenyl)isonicotinamide has been shown to have a number of biochemical and physiological effects. It has been found to decrease plasma triglyceride and cholesterol levels, reduce inflammation, and improve insulin sensitivity. It has also been shown to have anti-tumor and anti-angiogenic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-propoxyphenyl)isonicotinamide in lab experiments is its selectivity for PPARα. This allows researchers to investigate the specific effects of PPARα activation or inhibition without interference from other nuclear receptors. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research involving N-(3-propoxyphenyl)isonicotinamide. One area of interest is the role of PPARα in the regulation of energy metabolism and its potential as a therapeutic target for obesity and metabolic disorders. Another area of interest is the potential use of N-(3-propoxyphenyl)isonicotinamide as a chemopreventive agent for cancer. Additionally, further studies are needed to investigate the safety and efficacy of this compound in clinical trials.

Synthesis Methods

The synthesis of N-(3-propoxyphenyl)isonicotinamide involves the reaction of 3-propoxybenzoyl chloride with isonicotinamide in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

N-(3-propoxyphenyl)isonicotinamide has been used extensively in scientific research to investigate the role of PPARα in various physiological processes such as lipid metabolism, inflammation, and oxidative stress. It has also been used to study the effects of PPARα activation and inhibition on various diseases such as atherosclerosis, diabetes, and cancer.